5-fluoro-2-methoxy-N-(1-(pyridin-2-yl)pyrrolidin-3-yl)benzenesulfonamide

• IUPAC Name: 5-fluoro-2-methoxy-N-(1-pyridin-2-ylpyrrolidin-3-yl)benzenesulfonamide
• InChI: InChI=1S/C16H18FN3O3S/c1-23-14-6-5-12(17)10-15(14)24(21,22)19-13-7-9-20(11-13)16-4-2-3-8-18-16/h2-6,8,10,13,19H,7,9,11H2,1H3
• InChI Key: SYNQJUVBRMMPLY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)F)S(=O)(=O)NC2CCN(C2)C3=CC=CC=N3
• Molecular Formula: C16H18FN3O3S
• Molecular Weight: 351.4 g/mol

Description

The compound “5-fluoro-2-methoxy-N-(1-(pyridin-2-yl)pyrrolidin-3-yl)benzenesulfonamide” is a complex organic molecule that contains several functional groups including a fluoro group, a methoxy group, a pyridinyl group, a pyrrolidinyl group, and a benzenesulfonamide group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of a pyridinyl and a pyrrolidinyl group suggests that the compound may have aromatic properties.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the fluoro group might make the compound more electrophilic, while the pyridinyl and pyrrolidinyl groups could potentially participate in various organic reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its density, boiling point, and refractive index, would be influenced by its molecular structure.

Scientific Research Applications

2. Role in Medicinal Chemistry The compound's pyrrolidine ring is significant in medicinal chemistry. Petri et al. (2021) discussed the significance of the pyrrolidine ring in medicinal chemistry, focusing on bioactive molecules characterized by the pyrrolidine ring and its derivatives. This review highlighted the influence of steric factors on biological activity and the structure-activity relationship (SAR) of the compounds (Petri et al., 2021).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s designed as a drug, it might interact with certain biological targets to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical, appropriate precautions should be taken when handling it to minimize risk.

Future Directions

Future research on this compound could involve further exploration of its properties and potential applications. This might include studies to determine its biological activity, stability, and toxicity.